Cas no 51246-20-9 (Benzene, (1-iodoethenyl)-)

• Product Name: Benzene, (1-iodoethenyl)-
• CAS No: 51246-20-9
• MF: C₈H₇I
• MW: 230.045654535294
• CID: 362744
• PubChem ID: 568596
• Update Time: 2025-04-19

Benzene, (1-iodoethenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (1-iodoethenyl)-
• 1-iodoethenylbenzene
• DTXSID50340928
• VHOJFLLIURDVSS-UHFFFAOYSA-N
• (1-Iodovinyl)benzene #
• 51246-20-9
• SCHEMBL1929717
• alpha-iodostyrene
• (1-Iodovinyl)benzene

• Inchi： 1S/C8H7I/c1-7(9)8-5-3-2-4-6-8/h2-6H,1H2
• InChI Key： VHOJFLLIURDVSS-UHFFFAOYSA-N
• SMILES： IC(=C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 229.95881
• Monoisotopic Mass: 229.95925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes